3-(Cyclopropylmethyl)-4-iodophenol

• Molecular Formula: C10H11IO
• Molecular Weight: 274.10 g/mol
• IUPAC Name: 3-(cyclopropylmethyl)-4-iodophenol
• InChI: InChI=1S/C10H11IO/c11-10-4-3-9(12)6-8(10)5-7-1-2-7/h3-4,6-7,12H,1-2,5H2
• InChI Key: XTPLOHHBTUFWAW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CC2=C(C=CC(=C2)O)I

Description

3-(Cyclopropylmethyl)-4-iodophenol is a phenolic derivative featuring a cyclopropylmethyl group at the 3-position and an iodine atom at the 4-position of the aromatic ring. Its molecular formula is C₁₀H₁₁IO (estimated molecular weight: ~274.09 g/mol). The iodine substituent introduces significant steric bulk and polarizability, while the cyclopropylmethyl group contributes unique steric and electronic effects due to the strained cyclopropane ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Cyclopropylmethyl)-4-iodophenol can be achieved through several synthetic routes. One common method involves the iodination of 3-(Cyclopropylmethyl)phenol. The reaction typically employs iodine and a suitable oxidizing agent, such as hydrogen peroxide or sodium hypochlorite, under mild conditions to introduce the iodine atom at the para position relative to the phenol group.

Another approach involves the cyclopropylmethylation of 4-iodophenol. This can be achieved using cyclopropylmethyl bromide in the presence of a base, such as potassium carbonate, in an aprotic solvent like dimethylformamide. The reaction proceeds via a nucleophilic substitution mechanism, resulting in the formation of the desired product.

Industrial Production Methods

Industrial production of 3-(Cyclopropylmethyl)-4-iodophenol may involve large-scale iodination or cyclopropylmethylation processes. These methods are optimized for high yield and purity, often utilizing continuous flow reactors and automated systems to ensure consistent production. The choice of reagents and reaction conditions is carefully controlled to minimize by-products and maximize efficiency.

Chemical Reactions Analysis

Types of Reactions

3-(Cyclopropylmethyl)-4-iodophenol undergoes various types of chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The iodine atom can be reduced to form the corresponding phenol without the iodine substituent.

Substitution: The iodine atom can be substituted with other nucleophiles, such as amines or thiols, to form new derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophiles like sodium azide, thiourea, or primary amines can be used in the presence of a base to facilitate substitution reactions.

Major Products Formed

Oxidation: Quinones or other oxidized phenolic compounds.

Reduction: 3-(Cyclopropylmethyl)phenol.

Substitution: Various substituted phenols, depending on the nucleophile used.

Scientific Research Applications

3-(Cyclopropylmethyl)-4-iodophenol has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules. Its unique structure allows for the exploration of new synthetic pathways and reaction mechanisms.

Biology: The compound can be used as a probe to study biological systems, particularly in the investigation of enzyme-substrate interactions and receptor binding.

Medicine: Potential applications include the development of new pharmaceuticals, particularly those targeting specific enzymes or receptors. Its iodine substituent makes it useful in radiolabeling for imaging studies.

Industry: It can be used in the production of specialty chemicals and materials, including polymers and advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(Cyclopropylmethyl)-4-iodophenol depends on its specific application. In biological systems, it may interact with enzymes or receptors through its phenol group, which can form hydrogen bonds or participate in hydrophobic interactions. The iodine atom can also play a role in binding to specific sites, while the cyclopropylmethyl group may influence the compound’s overall conformation and binding affinity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize 3-(Cyclopropylmethyl)-4-iodophenol, we compare it with three structurally related phenolic derivatives (Table 1).

3-Isopropyl-4-methylphenol

• Molecular Formula : C₁₀H₁₄O
• Molecular Weight : 150.22 g/mol
• Substituents : A methyl group at position 4 and an isopropyl group at position 3.
• Key Differences: The absence of iodine reduces molecular weight and polarizability compared to the target compound. Applications include use as a fragrance intermediate and antimicrobial agent due to its phenolic hydroxyl group .

3-Methyl-4-isopropylphenol

• Molecular Formula : C₁₀H₁₄O
• Molecular Weight : 150.22 g/mol
• Substituents : Methyl and isopropyl groups at positions 3 and 4, respectively (positional isomer of 2.1).
• Key Differences: Positional isomerism alters electronic effects on the aromatic ring; the para-substituted isopropyl group may enhance steric hindrance near the hydroxyl group. Like 2.1, this compound lacks iodine, limiting its utility in halogen-specific reactions (e.g., Suzuki coupling) compared to 3-(Cyclopropylmethyl)-4-iodophenol .

4-{1-[(4-Iodophenyl)amino]propyl}phenol

• Molecular Formula: C₁₅H₁₆INO
• Molecular Weight : 353.20 g/mol
• Substituents: An iodine atom on a para-substituted aniline moiety linked to the phenol via a propyl chain.
• Key Differences: The iodine is part of a secondary aromatic system (4-iodophenyl), distinct from direct substitution on the phenol ring.

Data Table: Comparative Analysis

Property	3-(Cyclopropylmethyl)-4-iodophenol	3-Isopropyl-4-methylphenol	3-Methyl-4-isopropylphenol	4-{1-[(4-Iodophenyl)amino]propyl}phenol
Molecular Formula	C₁₀H₁₁IO (estimated)	C₁₀H₁₄O	C₁₀H₁₄O	C₁₅H₁₆INO
Molecular Weight (g/mol)	~274.09 (calculated)	150.22	150.22	353.20
Key Substituents	Cyclopropylmethyl (C3), I (C4)	Isopropyl (C3), Methyl (C4)	Methyl (C3), Isopropyl (C4)	Iodophenyl-amine-propyl (C4)
Steric Effects	High (cyclopropane strain)	Moderate (isopropyl)	Moderate (isopropyl)	Moderate (propyl linker)
Polarizability	High (iodine)	Low	Low	Moderate (iodine on secondary ring)
Potential Applications	Halogenated intermediates, drug discovery	Fragrances, antimicrobials	Antimicrobials, stabilizers	Bioactive molecules, enzyme inhibitors

Research Findings and Mechanistic Insights

• Reactivity: The iodine atom in 3-(Cyclopropylmethyl)-4-iodophenol facilitates electrophilic substitution reactions (e.g., Ullmann coupling), unlike methyl/isopropyl substituents in analogs .
• Stability : The cyclopropylmethyl group’s strain may increase susceptibility to ring-opening reactions under acidic or thermal conditions, a property absent in isopropyl analogs .
• Solubility: The iodine atom likely reduces aqueous solubility compared to non-halogenated analogs, necessitating organic solvents for synthesis or formulation.